Cas no 147029-28-5 (Benzenamine, 4-[(tridecafluorohexyl)sulfonyl]-)

• Product name: Benzenamine, 4-[(tridecafluorohexyl)sulfonyl]-
• CAS No: 147029-28-5
• MF: C₁₂H₆F₁₃NO₂S
• MW: 475.225787639618
• CID: 1317870
• PubChem ID: 15478086

Benzenamine, 4-[(tridecafluorohexyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(tridecafluorohexyl)sulfonyl]-
• 4-(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexylsulfonyl)aniline
• 4-(1,1,2,2,3,3,4,4,5,5,6,6,6-Tridecafluorohexane-1-sulfonyl)aniline
• DTXSID40573147
• 147029-28-5

• Inchi： InChI=1S/C12H6F13NO2S/c13-7(14,9(17,18)11(21,22)23)8(15,16)10(19,20)12(24,25)29(27,28)6-3-1-5(26)2-4-6/h1-4H,26H2
• InChI Key： VRERAVZGWDFWBW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N)S(=O)(=O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 474.99118
• Monoisotopic Mass: 474.9911657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16